BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Cadmium Nitrate:
Tetrahydrate vs. Anhydrous Forms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cadmium nitrate

Cat. No.: B078600

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of cadmium nitrate
tetrahydrate and its anhydrous counterpart. This document is intended to be a valuable
resource for researchers, scientists, and professionals in drug development, offering detailed
information on the physicochemical properties, synthesis, and applications of these two forms.
Particular emphasis is placed on providing clear, comparative data and outlining relevant
experimental protocols.

Physicochemical Properties: A Comparative
Overview

Cadmium nitrate can exist in two common forms: the tetrahydrate [Cd(NOs)2-:4H20] and the
anhydrous form [Cd(NOs)z]. The presence of water of crystallization in the tetrahydrate form
significantly influences its physical and chemical properties compared to the anhydrous salt.
Both forms are colorless crystalline solids and are deliquescent, readily absorbing moisture
from the atmosphere to form an aqueous solution.[1]

Quantitative Data Summary

The key physicochemical properties of cadmium nitrate tetrahydrate and anhydrous cadmium
nitrate are summarized in the table below for easy comparison.
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Property

Cadmium Nitrate
Tetrahydrate

Anhydrous Cadmium
Nitrate

Chemical Formula

Cd(NOs3)2:4H20

Cd(NO3)2

Molecular Weight 308.47 g/mol [2] 236.42 g/mol [3]
) ] ] White crystals or amorphous

Appearance White, crystalline solid[4]

powder[5]
Density 2.45 g/lcm3[3] 3.6 g/cm3[3]
Melting Point 59.5 °C[3] 360 °CJ3]
Boiling Point 132 °C (decomposes)[3] Decomposes

109.7 g/100 mL (0 °C), 126.6
. 9/100 mL (18 °C), 139.8 g/100

Water Solubility Very soluble[5]

mL (30 °C), 320.9 g/100 mL
(59.5 °C)[4]

Solubility in Other Solvents

Soluble in acids, ammonia,

alcohols, ether, and acetone.

[4]

Soluble in alcohols.[5]

Hygroscopicity

Both forms of cadmium nitrate are hygroscopic, meaning they readily absorb moisture from

the air.[1] The tetrahydrate is particularly deliquescent.[1] The anhydrous form, due to its lack of

water of crystallization, has a strong affinity for water and will readily hydrate in the presence of

moisture. This property necessitates storage in a dry, well-sealed environment to prevent

unwanted hydration and clumping. While direct comparative studies on the rate of moisture

absorption are not readily available in the literature, it is understood that the anhydrous form

will absorb water until it reaches the stable tetrahydrate state under ambient conditions.

Synthesis and Interconversion

The synthesis of cadmium nitrate typically involves the reaction of cadmium metal, oxide,

hydroxide, or carbonate with nitric acid, followed by crystallization.[1] The resulting product is

usually the tetrahydrate form.
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Synthesis of Cadmium Nitrate

Nitric Acid (HNO3)

CdCo3

Cd(OH)2

Cadmium Nitrate
Tetrahydrate

Cadmium Nitrate Solution Crystallization

Cdo

Cd Metal

Click to download full resolution via product page

Synthesis pathway for cadmium nitrate tetrahydrate.

The anhydrous form can be prepared from the tetrahydrate by careful dehydration.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b078600?utm_src=pdf-body-img
https://www.benchchem.com/product/b078600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cadmium Nitrate
Tetrahydrate

Cd(NOs3)2:4H20

Heating / Dehydration

Anhydrous Cadmium Nitrate
Cd(NO3)2

+ 4H20

Moisture Absorption

Thermal Decomposition of Tetrahydrate Thermal Decomposition of Anhydrous

Cd(NOs3)2:4H20 (s) Cd(NO3)2 (s)

Heat (-4H20)

Cd(NO3): (s) CdO (s) + 2NOx(g) + %02(g)

CdO (s) + 2NO2(g) + ¥202(q)
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Select Cadmium
Nitrate Form

Aqueous/
Hydrated
Conditions

Anhydrous
Conditions

Anhydrous Cd(NOs)2 Cd(NOs3)2:4H20

Dissolve in Solvent

Add Sulfur Source
(e.g., NazS, Thioacetamide)

Reaction & Nanoparticle
Formation

Purification
(Centrifugation, Washing)

l

Characterization
(TEM, XRD, UV-Vis)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b078600?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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